Cas no 796967-33-4 (2-fluoro-6-iodo-3-methylBenzoic acid)
796967-33-4 structure
Product Name:2-fluoro-6-iodo-3-methylBenzoic acid
CAS No:796967-33-4
MF:C8H6FIO2
MW:280.034918308258
MDL:MFCD11847125
CID:2129438
PubChem ID:16124837
Update Time:2025-04-21
2-fluoro-6-iodo-3-methylBenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-6-iodo-3-methylBenzoic acid
- 2-fluoro-6-iodo-3-methyl-benzoic acid
- MFCD11847125
- XYRLGIOIAJNDJX-UHFFFAOYSA-N
- CS-0190814
- AS-43418
- SCHEMBL423355
- 796967-33-4
- 2-FLUORO-6-IODO-3-METHYLBENZOICACID
- DB-347043
- AKOS027255022
-
- MDL: MFCD11847125
- Inchi: 1S/C8H6FIO2/c1-4-2-3-5(10)6(7(4)9)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key: XYRLGIOIAJNDJX-UHFFFAOYSA-N
- SMILES: IC1C=CC(C)=C(C=1C(=O)O)F
Computed Properties
- Exact Mass: 279.93966g/mol
- Monoisotopic Mass: 279.93966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
2-fluoro-6-iodo-3-methylBenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019100702-1g |
2-Fluoro-6-iodo-3-methylbenzoic acid |
796967-33-4 | 95% | 1g |
$330.72 | 2023-09-01 | |
| eNovation Chemicals LLC | Y0992714-5g |
2-fluoro-6-iodo-3-methylbenzoic acid |
796967-33-4 | 95% | 5g |
$950 | 2024-08-02 | |
| AK Scientific | 2537CW-1g |
2-Fluoro-6-iodo-3-methylbenzoic acid |
796967-33-4 | 95% | 1g |
$458 | 2023-09-16 | |
| 1PlusChem | 1P00GATL-250mg |
2-fluoro-6-iodo-3-methylbenzoic acid |
796967-33-4 | 95% | 250mg |
$184.00 | 2024-04-21 | |
| 1PlusChem | 1P00GATL-1g |
2-fluoro-6-iodo-3-methylbenzoic acid |
796967-33-4 | 95% | 1g |
$407.00 | 2024-04-21 | |
| A2B Chem LLC | AH59721-250mg |
2-Fluoro-6-iodo-3-methylbenzoic acid |
796967-33-4 | 95% | 250mg |
$159.00 | 2024-04-19 | |
| A2B Chem LLC | AH59721-1g |
2-Fluoro-6-iodo-3-methylbenzoic acid |
796967-33-4 | 95% | 1g |
$359.00 | 2024-04-19 | |
| Aaron | AR00GB1X-500mg |
2-fluoro-6-iodo-3-methylbenzoic acid |
796967-33-4 | 500mg |
$310.00 | 2023-12-15 | ||
| Aaron | AR00GB1X-1g |
2-fluoro-6-iodo-3-methylbenzoic acid |
796967-33-4 | 1g |
$413.00 | 2023-12-15 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1261484-100mg |
2-Fluoro-6-iodo-3-methylbenzoic acid |
796967-33-4 | 95+% | 100mg |
¥336.00 | 2024-07-28 |
2-fluoro-6-iodo-3-methylBenzoic acid Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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